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Compound of Interest

Compound Name: Awamycin

Cat. No.: B1665855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antitumor antibiotic Awamycin,
covering its initial discovery, detailed physicochemical properties, methodologies for its isolation
and purification from Streptomyces, and its biological activities. This document is intended to
serve as a valuable resource for professionals engaged in natural product discovery, antibiotic
research, and oncology drug development.

Discovery of Awamycin

Awamycin was first isolated from the culture broth of Streptomyces sp. No. 80-217.[1] It was
identified as a member of the quinone indicator group of antibiotics and demonstrated
significant antibacterial and antitumor properties.[1] Further structural analysis has classified
Awamycin as an ansamycin antibiotic.[2][3]

Physicochemical Properties of Awamycin

The fundamental physicochemical characteristics of Awamycin have been determined through
various analytical techniques. These properties are crucial for its identification, purification, and
understanding its mode of action.
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Property

Value

Source

Molecular Formula

C38H49N0O12S

[1]14]

Molecular Weight

743.9 g/mol

[4]

Appearance

Not explicitly stated, but
related compounds are often

crystalline powders.

Solubility

Not explicitly stated, but likely
soluble in organic solvents like
methanol, ethanol, and DMSO,
and poorly soluble in water,
typical for this class of

compounds.

IUPAC Name

methyl
(72,18E,202)-2,10,12,14,16-
pentahydroxy-4-methoxy-
3,7,9,11,15,17,21-
heptamethyl-25-
methylsulfanyl-6,22,26,28-
tetraoxo-23-
azatricyclo[22.3.1.0%,2”]octacos
a-1(27),2,4,7,18,20,24-

heptaene-13-carboxylate

[4]

CAS Number

87913-35-7

[2]

Isolation and Purification of Awamycin from

Streptomyces

The isolation of Awamycin from the culture broth of Streptomyces sp. No. 80-217 involves a

multi-step process of fermentation, extraction, and chromatography. The following is a detailed

experimental protocol based on standard methods for isolating secondary metabolites from

Streptomyces.

3.1. Fermentation
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e Inoculum Preparation: A pure culture of Streptomyces sp. No. 80-217 is inoculated into a
suitable seed medium (e.g., Tryptic Soy Broth) and incubated at 28-30°C for 48-72 hours on
a rotary shaker to generate a sufficient biomass.[5]

e Production Culture: The seed culture is then transferred to a larger production medium.
While the specific medium for Awamycin production is not detailed in the provided results, a
typical medium for Streptomyces fermentation contains a carbon source (e.g., starch,
glucose), a nitrogen source (e.g., casein, soybean meal), and mineral salts (e.g., K2ZHPO4,
MgSO4).[6][7][8]

 Incubation: The production culture is incubated for an extended period, typically 7-10 days,
at 28-30°C with continuous aeration and agitation to maximize the yield of Awamycin.[6][7]

3.2. Extraction and Purification

e Harvesting: After fermentation, the culture broth is centrifuged to separate the mycelium from
the supernatant.[6]

e Solvent Extraction: The supernatant containing the secreted Awamycin is extracted with an
appropriate organic solvent, such as n-butanol or ethyl acetate.[9] The organic phase is then
concentrated under reduced pressure to yield a crude extract.

o Chromatography: The crude extract is subjected to a series of chromatographic steps for
purification:

o Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel
column, eluting with a gradient of solvents (e.g., chloroform-methanol) to separate
compounds based on polarity.[9]

o High-Performance Liquid Chromatography (HPLC): Fractions showing biological activity
are further purified by reversed-phase HPLC to obtain pure Awamycin.[9]
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Figure 1. Awamycin Isolation and Purification Workflow.
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Structural Elucidation

The structure of Awamycin was determined using a combination of spectroscopic techniques.

These methods provide detailed information about the connectivity of atoms and the

stereochemistry of the molecule.

UV-Visible Spectroscopy: To identify the chromophore present in the molecule.

o Infrared (IR) Spectroscopy: To determine the presence of functional groups.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR, along with 2D

techniques like COSY and HMBC, were used to establish the carbon-hydrogen framework.

[°]

e Mass Spectrometry (MS): To determine the molecular weight and formula.[9]

o X-ray Crystallography: This technique was used to determine the absolute configuration of

Awamycin.[3]

Biological Activity of Awamycin

Awamycin exhibits a range of biological activities, most notably its antibacterial and antitumor

effects.

Activity Type Target

Observations Source

) ) Gram-positive
Antibacterial

Awamycin shows

activity against
[1]

bacteria various Gram-positive
bacteria.
Demonstrates
] Murine tumors (in antitumor activity in
Antitumor ) ) [1]
Vivo) experimental mouse
models.
Shows direct cytotoxic
Cytotoxic HelLa cells (in vitro) activity against HeLa [1]
cancer cells.
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Biosynthesis of Awamycin

Awamycin belongs to the ansamycin family of antibiotics, which are characterized by a
macrocyclic lactam structure. The biosynthesis of ansamycins typically involves a polyketide
synthase (PKS) pathway. While the specific gene cluster for Awamycin has not been detailed
in the provided search results, a general biosynthetic pathway can be proposed based on

related compounds like Rifamycin.

The biosynthesis is thought to start with a unique starter unit, 3-amino-5-hydroxybenzoic acid
(AHBA), which is then extended by the addition of acetate and propionate units via a Type |
PKS.[10] Subsequent modifications, including oxidations, methylations, and cyclization, lead to

the final Awamycin structure.
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Figure 2: Conceptual Biosynthesis of Ansamycin Core.

Conclusion
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Awamycin is a potent antitumor and antibacterial agent isolated from Streptomyces sp. No.
80-217. Its complex ansamycin structure, elucidated through extensive spectroscopic analysis,
presents an interesting target for further investigation. The methodologies for its isolation and
purification are well-established, relying on standard fermentation and chromatographic
techniques. The biological activities of Awamycin warrant further research to explore its
therapeutic potential, particularly in the development of new anticancer drugs. This guide
provides a foundational resource for researchers aiming to work with Awamycin or similar
natural products from Streptomyces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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streptomyces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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